Cas no 81158-26-1 ( )

  structure
  structure
Product name: 
CAS No:81158-26-1
MF:C8H8O6
MW:200.145523071289
CID:986437
PubChem ID:5903650

  Chemical and Physical Properties

Names and Identifiers

    • NSC 351066
    • 81158-26-1
    • (E,4Z)-4-(2-methoxy-2-oxo-ethylidene)pent-2-enedioic acid
    • NSC351066
    • 4-(2-Methoxy-2-oxoethylidene)-2-pentenedioic acid
    •  
    • Inchi: InChI=1S/C8H8O6/c1-14-7(11)4-5(8(12)13)2-3-6(9)10/h2-4H,1H3,(H,9,10)(H,12,13)/b3-2+,5-4-
    • InChI Key: BRLKMQDUIDXWEA-IAROGAJJSA-N
    • SMILES: COC(=O)C=C(C=CC(=O)O)C(=O)O

Computed Properties

  • Exact Mass: 200.03208797g/mol
  • Monoisotopic Mass: 200.03208797g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 101Ų

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